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Compound of Interest

Compound Name: Trimethyl phosphonoacetate

Cat. No.: B042384

Essential Safety and Handling Guide for Trimethyl
Phosphonoacetate

This guide provides immediate, essential safety protocols and logistical information for handling
Trimethyl phosphonoacetate in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development to ensure safe operational procedures and proper
disposal.

Immediate Safety Precautions

When handling Trimethyl phosphonoacetate, it is crucial to employ proper personal
protective equipment (PPE) to minimize exposure and ensure safety. The immediate steps for
safe handling are:

» Ventilation: Always use in a well-ventilated area to keep airborne concentrations low.[1]
» Avoid Contact: Prevent contact with eyes, skin, and clothing.[1]

e Ignition Sources: Keep away from heat, sparks, and open flames.[1]

Physical and Chemical Properties

The following table summarizes key quantitative data for Trimethyl phosphonoacetate.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b042384?utm_src=pdf-interest
https://www.benchchem.com/product/b042384?utm_src=pdf-body
https://www.benchchem.com/product/b042384?utm_src=pdf-body
https://www.benchchem.com/product/b042384?utm_src=pdf-body
https://www.benchchem.com/product/b042384?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/33882.pdf
https://pim-resources.coleparmer.com/sds/33882.pdf
https://pim-resources.coleparmer.com/sds/33882.pdf
https://www.benchchem.com/product/b042384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C5H1105P [1112]
Molecular Weight 182.11 g/mol [1][2]
Physical State Liquid [1112][3]
Appearance Clear, colorless to light yellow [11121[3]
Boiling Point 265 - 268 °C (509 - 514.4 °F) [2][4]

Flash Point > 112 °C (> 233.6 °F) [1][2]
Specific Gravity 1.260 - 1.2629 g/cm?3 [11[2]

Vapor Density

6.3

[1](2]

Detailed Operational Protocols
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for handling Trimethyl phosphonoacetate.

Body Part Required PPE Standard/Specification
] Conforming to OSHA 29 CFR
Chemical safety goggles or
Eyes/Face 1910.133 or European
eyeglasses
Standard EN166.[1][2]
o Inspect gloves prior to use.
Chemical impermeable
Hands ) Follow proper glove removal
protective gloves i
technique.[4]
Body Protective, impervious clothing  To prevent skin exposure.[1][4]

Respiratory

NIOSH/MSHA or EN 149

approved respirator

Required if exposure limits are
exceeded, or irritation is

experienced.[1]

Handling and Storage Procedures
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Handling:

Always wash hands and exposed skin thoroughly after handling.[1]

Use with adequate ventilation to minimize inhalation of vapors.[1]

Avoid direct contact with eyes, skin, and clothing.[1]

Keep the container tightly sealed when not in use.[1]

Prevent ingestion and inhalation.[1]

Use non-sparking tools to avoid ignition sources.
Storage:

» Store in a cool, dry, and well-ventilated area.[1]

o Keep containers tightly closed.[1]

o Store away from incompatible materials, such as strong oxidizing agents, and sources of
ignition.[1][2]

Spill and Emergency Procedures
In the event of a spill or accidental release, follow these steps methodically.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical aid.[1]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If the person is not breathing, provide artificial respiration. Seek immediate medical
attention.[1]
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¢ Ingestion: If the person is conscious and alert, give 2-4 cupfuls of milk or water. Do not
induce vomiting. Seek immediate medical attention.[1]

Spill Cleanup Workflow

The following diagram outlines the logical workflow for responding to a Trimethyl
phosphonoacetate spill.

Spill Detected

Evacuate Personnel Remove All Ensure Adequate
to Safe Area Ignition Sources Ventilation

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Contain Spill with
Inert Material
(Sand, Vermiculite)

Collect Absorbed Material
into a Suitable Container

Decontaminate Spill Area

Dispose of Waste
per Regulations
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Workflow for handling a chemical spill.

Disposal Plan

Proper disposal of Trimethyl phosphonoacetate and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Classification: Waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
consult state and local regulations for complete and accurate classification.[1]

» Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.
[4] Do not allow the product to enter drains.[4]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[4] Keep the chemical in suitable, closed containers for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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